Cas no 785709-04-8 (N-(3,4-dichlorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide
• CAS No: 785709-04-8
• MF: C₁₇H₁₉Cl₂N₃O₃
• MW: 384.257062196732
• CID: 5420216
• PubChem ID: 2092953
• Update Time: 2025-05-20

N-(3,4-dichlorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F3319-0030
• N-(3,4-dichlorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide
• 785709-04-8
• AB00727326-01
• VU0610436-1
• N-(3,4-dichlorophenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• Z13867314
• AKOS016987231

• Inchi： 1S/C17H19Cl2N3O3/c1-10-4-6-17(7-5-10)15(24)22(16(25)21-17)9-14(23)20-11-2-3-12(18)13(19)8-11/h2-3,8,10H,4-7,9H2,1H3,(H,20,23)(H,21,25)
• InChI Key： ZZDPPRDWZVNVFO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C(NC2(C1=O)CCC(C)CC2)=O)=O)Cl

Computed Properties

• Exact Mass: 383.0803469g/mol
• Monoisotopic Mass: 383.0803469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-(3,4-dichlorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide

N-(3,4-Dichlorophenyl)-2-{8-Methyl-2,4-Dioxo-1,3-Diazaspiro[4.5]Decan-3-Yl}Acetamide: A Comprehensive Overview

The compound N-(3,4-dichlorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide, identified by the CAS No. 785709-04-8, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of spiro compounds, which are characterized by the presence of two or more rings joined by a single atom. The spiro structure in this molecule is formed by the 1,3-diazaspiro[4.5]decan system, which contributes to its unique properties and reactivity.

Recent studies have highlighted the importance of spiro compounds in drug discovery and development. The spiro[4.5]decan system in this compound has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry. Additionally, the presence of the dichlorophenyl group introduces electronic and steric effects that can influence the compound's interaction with biological targets.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the spiro ring system through a cyclization reaction and the subsequent introduction of functional groups such as the dichlorophenyl moiety and the acetamide group. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and high-performance liquid chromatography (HPLC) for purification.

From a pharmacological perspective, this compound has demonstrated potential as a modulator of key biological pathways. For instance, studies have shown that it can interact with enzymes involved in lipid metabolism, suggesting its role in regulating cellular energy homeostasis. Furthermore, its ability to inhibit certain kinases has been explored in vitro, indicating its potential as a lead compound for anti-inflammatory or anti-cancer therapies.

The structural complexity of this compound also makes it an attractive target for computational modeling studies. Researchers have utilized molecular docking simulations to predict its binding affinity to various protein targets. These studies have provided valuable insights into the relationship between the compound's structure and its biological activity.

In terms of applications beyond drug discovery, this compound serves as a valuable tool for studying spiro systems in organic chemistry education and research. Its unique structure allows for investigations into stereochemistry, conformational analysis, and reaction mechanisms involving spiro compounds.

Looking ahead, ongoing research is focused on enhancing the bioavailability and efficacy of this compound through structural modifications. Efforts are also underway to explore its potential in nanotechnology applications, where its rigid spiro structure could be utilized for designing novel materials with specific mechanical or electronic properties.

In conclusion, N-(3,4-dichlorophenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide represents a fascinating example of how complex organic molecules can contribute to advancements across multiple scientific disciplines. Its unique structure and promising biological properties make it a subject of continued interest for researchers worldwide.